Cas no 13127-18-9 (Erythromycin A Oxime)

Erythromycin A Oxime Properties

Names and Identifiers

• Erythromycin oxime
• Clarithromycin EP Impurity J
• (E)-Erythromycin oxime
• Erythromycin A 9-Oxime (E)
• Erythromycin A Oxime
• Erythromycin A Oxime (Roxithromycin Impurity C)
• ERYTHROMYCIN-9-OXIME
• RU-28111
• UNII-10W452CMTZ
• ERYTHROMYCIN A 9-OXIME
• 9-O-Erythromycin oxime
• 9-ErythroMycin 9-OxiMe
• 9-ErythroMycin A OxiMe
• RoxithroMycin IMpurity C
• Clarithromycin Impurity J
• 13127-18-9
• NS00077329
• Erythromycin Impurity J
• MFCD08062410
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12,13-trihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• J-005969
• SCHEMBL13615734
• 111321-02-9
• Erythromycin-9-oxime
• G78344
• Roxithromycin Impurity C
• Erythromycin, 9-oxime, (9Z)-
• Erythromycin A oxime
• KYTWXIARANQMCA-PGYIPVOXSA-N
• DTXSID201308942
• (9Z)-Erythromycin 9-Oxime
• +Expand

• MDL： MFCD08062410
• InChIKey： KYTWXIARANQMCA-IWVIIJSWSA-N
• Inchi： InChI=1S/C37H68N2O13/c1-14-25-37(10,45)30(41)20(4)27(38-46)18(2)16-35(8,44)32(52-34-28(40)24(39(11)12)15-19(3)48-34)21(5)29(22(6)33(43)50-25)51-26-17-36(9,47-13)31(42)23(7)49-26/h18-26,28-32,34,40-42,44-46H,14-17H2,1-13H3/b38-27-/t18-,19-,20+,21+,22-,23+,24+,25-,26?,28-,29+,30-,31+,32-,34?,35-,36-,37-/m1/s1
• SMILES： O/N=C1/[C@H](C)C[C@@](C)(O)[C@H](OC2O[C@H](C)C[C@H](N(C)C)[C@H]2O)[C@@H](C)[C@H](OC2O[C@@H](C)[C@H](O)[C@](C)(OC)C2)[C@@H](C)C(=O)O[C@H](CC)[C@@](C)(O)[C@H](O)[C@H]/1C

Computed Properties

• Exact Mass: 748.47200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 7
• Monoisotopic Mass: 748.472
• Heavy Atom Count: 52
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 209A^2

Experimental Properties

• LogP: 2.04670
• PSA: 209.43000
• Refractive Index: 1.55
• Boiling Point: 841.0±65.0 °C at 760 mmHg
• Melting Point: 155-165°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 462.4±34.3 °C
• Color/Form: No data avaiable
• Density: 1.3

Erythromycin A Oxime Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Erythromycin A Oxime Customs Data

• HS CODE：29415000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether